Cas no 15118-60-2 (4-(4-Aminophenyl)butyric Acid)

• Product Name: 4-(4-Aminophenyl)butyric Acid
• CAS No: 15118-60-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00075052
• CID: 50027
• PubChem ID: 27049
• Update Time: 2025-06-26

4-(4-Aminophenyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Aminophenyl)butyric acid
• 4-(4-aminophenyl)butanoic acid
• Butyricacid, 4-(p-aminophenyl)- (6CI,8CI)
• 4-(p-Aminophenyl)butyric acid
• 4-Aminobenzenebutanoic acid
• NSC 27531
• p-Aminobenzenebutyric acid
• AKOS BB-8810
• 4-Amino-benzenebutanoic
• p-Aminophenylbutyricacid
• 4-Aminophenylbutyric Acid
• 4-(4-azanylphenyl)butanoic acid
• 4-(4-Aminophenyl)butyric acid, 4-(3-Carboxyprop-1-yl)aniline
• 4-(4-Aminophenyl)butanoicacid
• 4-(4-AMinophenyl)butyric acid 95%
• Benzenebutanoic acid, 4-amino-
• 4-(4-Aminophenyl)butyricacid
• NSC27531
• zlchem 602
• 4-aminobenzenebutyric acid
• 4-Aminophenyl butyric acid
• 4-(4aminophenyl)butyric acid
• 4(4-aminophenyl)butyric acid
• KSC494O2P
• Jsp002899
• 4-(4-amino-phenyl)butyric acid
• 4-(4-aminophenyl) butyric acid
• 4 -(4-aminopheny
• FT-0600815
• 3-DIETHYLAMINOPROPYLCHLORIDEHYDROCHLORIDE
• 4-(4-amino-phenyl)-butyric acid
• A18230
• CCG-301696
• 15118-60-2
• NSC-27531
• DS-12283
• CS-W017265
• 4 -(4-aminophenyl)butyric acid
• 915232-04-1
• DTXSID50164727
• 4-(4-Aminophenyl)butyric acid, 95%
• RBHLFWNKEWLHBP-UHFFFAOYSA-N
• AM20060516
• AKOS004117887
• SCHEMBL434792
• EN300-108862
• J-008785
• Z336079594
• 4-(4-aminophenyl)-butyric acid
• CHEMBL1650245
• 4-(p-Aminophenyl)butyric Acid; 4-Aminobenzenebutanoic Acid; NSC 27531
• DB-006538
• 4-(4-Aminophenyl)butyric Acid

• MDL： MFCD00075052
• Inchi： 1S/C10H13NO2/c11-9-6-4-8(5-7-9)2-1-3-10(12)13/h4-7H,1-3,11H2,(H,12,13)
• InChI Key： RBHLFWNKEWLHBP-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not available
• Density: 1.177
• Melting Point: 121-124 °C (lit.)
  121-133 °C
• Boiling Point: 363.7°Cat760mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.583
• PSA: 63.32000
• LogP: 2.25730
• Solubility: Not available

4-(4-Aminophenyl)butyric Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(4-Aminophenyl)butyric Acid

Introduction to 4-(4-Aminophenyl)butyric Acid (CAS No. 15118-60-2)

4-(4-Aminophenyl)butyric acid, with the chemical formula C₁₀H₁₃NO₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 15118-60-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a carboxylic acid moiety makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The structural configuration of 4-(4-aminophenyl)butyric acid positions it as a valuable building block for various pharmacologically active agents. Its molecular structure, featuring a phenyl ring substituted with an amino group at the para position and a butyric acid side chain, allows for diverse functionalization. This characteristic has made it a subject of interest in medicinal chemistry, where it is often explored for its potential role in modulating biological pathways.

In recent years, research has highlighted the compound's significance in the development of novel therapeutic agents. Specifically, studies have indicated that derivatives of 4-(4-aminophenyl)butyric acid may exhibit properties relevant to neurological disorders, including potential neuroprotective and anti-inflammatory effects. The amino group at the para position of the phenyl ring is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

One of the most compelling aspects of 4-(4-aminophenyl)butyric acid is its role as a precursor in the synthesis of more complex molecules. For instance, its carboxylic acid group can be easily activated for coupling reactions with various amine-containing compounds, while its amino group can undergo acylation or alkylation to introduce additional functional moieties. These reactivity features have made it a popular choice among synthetic chemists working on drug discovery projects.

The pharmacological potential of 4-(4-aminophenyl)butyric acid has been further explored in preclinical studies. Researchers have investigated its effects on neurotransmitter systems and have found that certain derivatives may modulate the activity of receptors involved in pain perception and mood regulation. These findings suggest that 4-(4-aminophenyl)butyric acid could be a key intermediate in the development of new medications targeting central nervous system disorders.

Moreover, the compound's structural similarity to other well-known pharmaceuticals has prompted investigations into its potential as an analog or prodrug. By modifying specific aspects of its molecular structure, researchers aim to enhance its bioavailability, reduce toxicity, or improve target specificity. Such modifications are critical steps in drug development, ensuring that final therapeutic agents are both effective and safe for human use.

The synthesis of 4-(4-aminophenyl)butyric acid itself is an area of active research. Several synthetic routes have been developed over the years, each with its own advantages and limitations. Modern approaches often focus on optimizing yield and purity while minimizing waste generation. Green chemistry principles have also been increasingly applied to these synthetic processes, ensuring that environmental impact is minimized throughout production.

In conclusion, 4-(4-aminophenyl)butyric acid (CAS No. 15118-60-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for drug development, particularly in the context of neurological disorders. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic and medicinal chemistry efforts worldwide.